Cardiac Glycosides

Description

Cardiac glycosides are a class of organic compounds that increase the force of myocardial contraction (positive inotropy) and alter the electrical activity of the heart. They are primarily used in the treatment of congestive heart failure and certain supraventricular arrhythmias, such as atrial fibrillation. Their therapeutic effects are mediated by inhibiting the Na+/K+-ATPase pump, leading to increased intracellular calcium and enhanced contractility. Careful monitoring is essential due to a narrow therapeutic index and potential for toxicity.